![molecular formula C12H14F3NO4S B1463416 4-{(Methylsulfonyl)[3-(trifluoromethyl)phenyl]amino}butanoic acid CAS No. 1266516-69-1](/img/structure/B1463416.png)
4-{(Methylsulfonyl)[3-(trifluoromethyl)phenyl]amino}butanoic acid
Overview
Description
“4-{(Methylsulfonyl)[3-(trifluoromethyl)phenyl]amino}butanoic acid” is a chemical compound with the CAS No. 1266516-69-1 . It is available for purchase for pharmaceutical testing .
Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available sources .Scientific Research Applications
Medicine: Therapeutic Agent Development
This compound, with its unique molecular structure, has potential applications in the development of therapeutic agents. Its methylsulfonyl and trifluoromethyl groups may interact with biological systems in a way that could be beneficial for treating certain diseases. Researchers could explore its use as a precursor or an active moiety in drug design, particularly for conditions that respond to modulation of sulfonamide or fluorinated compounds .
Agriculture: Crop Protection Chemicals
In agriculture, the compound’s chemical properties could be leveraged to create novel crop protection agents. The presence of the trifluoromethyl group might contribute to increased stability and bioactivity of pesticides or herbicides. Studies could investigate its efficacy in protecting crops from pests or diseases, potentially leading to more resilient agricultural practices.
Material Science: Polymer Synthesis
The butanoic acid moiety of the compound suggests its utility in polymer synthesis. It could act as a monomer or a cross-linking agent in creating new polymeric materials. These materials might exhibit unique properties such as enhanced durability or chemical resistance, which are valuable in various industrial applications .
Environmental Science: Pollution Remediation
Given its potential reactivity, this compound could be used in environmental science for pollution remediation efforts. Its ability to bind or react with pollutants could be harnessed to develop treatments for contaminated water or soil, helping to remove harmful substances from the environment effectively .
Biochemistry: Enzyme Inhibition Studies
The compound’s structure indicates that it could serve as an inhibitor for certain enzymes. By binding to the active sites of enzymes, it could help in understanding the mechanisms of enzyme action and inhibition. This is crucial for the development of enzyme-based diagnostics or therapeutics .
Pharmacology: Pharmacokinetic Modulation
In pharmacology, the compound could be studied for its effects on the pharmacokinetics of other drugs. Its molecular groups might influence absorption, distribution, metabolism, and excretion (ADME) properties, which is essential for optimizing drug delivery and efficacy .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-[N-methylsulfonyl-3-(trifluoromethyl)anilino]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO4S/c1-21(19,20)16(7-3-6-11(17)18)10-5-2-4-9(8-10)12(13,14)15/h2,4-5,8H,3,6-7H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OETZAVLBXYWHTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CCCC(=O)O)C1=CC=CC(=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{(Methylsulfonyl)[3-(trifluoromethyl)phenyl]amino}butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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